Cas no 103674-75-5 (Acridine, 9,9'-[1,6-hexanediylbis(thio)]bis[4-methoxy-)
103674-75-5 structure
Product Name:Acridine, 9,9'-[1,6-hexanediylbis(thio)]bis[4-methoxy-
CAS No:103674-75-5
MF:C34H32N2O2S2
MW:564.76008605957
CID:1138440
PubChem ID:358245
Update Time:2025-04-20
Acridine, 9,9'-[1,6-hexanediylbis(thio)]bis[4-methoxy- Chemical and Physical Properties
Names and Identifiers
-
- Acridine, 9,9'-[1,6-hexanediylbis(thio)]bis[4-methoxy-
- NSC-618167
- DTXSID701209234
- NSC618167
- Acridine, 9,9a(2)-[1,6-hexanediylbis(thio)]bis[4-methoxy-
- 103674-75-5
-
- Inchi: 1S/C34H32N2O2S2/c1-37-29-19-11-15-25-31(29)35-27-17-7-5-13-23(27)33(25)39-21-9-3-4-10-22-40-34-24-14-6-8-18-28(24)36-32-26(34)16-12-20-30(32)38-2/h5-8,11-20H,3-4,9-10,21-22H2,1-2H3
- InChI Key: CHBPVLTZRXUVBP-UHFFFAOYSA-N
- SMILES: S(C1C2C=CC=CC=2N=C2C(=CC=CC=12)OC)CCCCCCSC1C2C=CC=CC=2N=C2C(=CC=CC=12)OC
Computed Properties
- Exact Mass: 564.19052061g/mol
- Monoisotopic Mass: 564.19052061g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 40
- Rotatable Bond Count: 11
- Complexity: 710
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 9.2
- Topological Polar Surface Area: 94.8Ų
Acridine, 9,9'-[1,6-hexanediylbis(thio)]bis[4-methoxy- Related Literature
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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